Erucyl methane sulfonate

• Molecular Formula: C23H46O3S
• Molecular Weight: 402.7 g/mol
• InChI: InChI=1S/C23H46O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-26-27(2,24)25/h10-11H,3-9,12-23H2,1-2H3/b11-10+
• InChIKey: LQEQEAAOCYCCFX-ZHACJKMWSA-N

Erucyl Methanesulfonate Overview

Erucyl methane sulfonate (CAS 102542-59-6), also known as methanesulfonic acid erucyl ester or (13Z)-docos-13-en-1-yl methanesulfonate, is a long-chain fatty alkyl methanesulfonate ester with the molecular formula C₂₃H₄₆O₃S and a molecular weight of approximately 402.67 g/mol [1][2]. Its structure features a C22:1 monounsaturated (erucyl) alkyl chain derived from erucic acid, esterified with a methanesulfonate group, resulting in a hydrophobic compound characterized by 21 rotatable bonds and zero hydrogen bond donors [2]. This compound is primarily utilized as a specialized research reagent within lipid biochemistry and chemical synthesis applications [3].

Long-chain (C22:1) unsaturated fatty acid probe

High-purity research reagent for lipid biochemistry

May support membrane interaction and synthetic derivatization studies

• [1] ChemSrc. (2016). 102542-59-6 (METHANESULFONIC ACID ERUCYL ESTER). CAS No.: 102542-59-6. View Source
• [2] Sima-Lab. (n.d.). Erucyl methane sulfonate 102542-59-6. LD-44-2201. View Source
• [3] MedChemExpress. (2024). Erucyl methane sulfonate. Cat. No.: HY-166280. View Source

Erucyl Methanesulfonate: Why Substitution Fails

Generic substitution within the alkyl methanesulfonate class is impractical due to the profound influence of alkyl chain length and unsaturation on physicochemical properties and, consequently, on experimental outcomes. Erucyl methane sulfonate, with its 22-carbon monounsaturated chain (C22:1), exhibits significantly different solubility, membrane partitioning, and micellar behavior compared to shorter-chain analogs like hexyl (C6) or hexadecyl (C16) methane sulfonates [1]. These differences directly affect compound behavior in biological assays, including cellular uptake, subcellular localization, and interaction with lipid membranes or hydrophobic protein domains [2]. Therefore, substituting a C22:1 methanesulfonate with an analog of different chain length can lead to non-comparable data and flawed mechanistic interpretations, underscoring the necessity for precise compound specification in procurement.

Shorter-chain methanesulfonates (e.g., C6, C16) differ in solubility and membrane partitioning, altering assay outcomes.

C18:1 oleyl analogs cannot replicate VLCFA-specific metabolic probing, potentially changing the research question.

Alkyl chain length mismatch may shift micellar behavior and cellular uptake, producing non-comparable data.

• [1] LabInsights. (2021). Alkyl Methane Sulfonates for Scientific Research. View Source
• [2] Patsnap. (n.d.). Acyl coenzyme A patented technology. Compounds as diacylglycerol acyltransferase inhibitors. View Source

Erucyl Methanesulfonate Key Differentiators

Chain Length and Unsaturation vs. Shorter Analogs

Erucyl methane sulfonate (C22:1) demonstrates distinct physicochemical behavior compared to shorter-chain alkyl methanesulfonates, directly attributable to its longer hydrophobic tail. As a class, alkyl methane sulfonates exhibit a direct relationship between alkyl chain length and critical micelle concentration (CMC), with longer chains leading to lower CMC and enhanced surfactant properties [1]. While specific CMC data for this compound is not available in the primary literature, the C22:1 chain length provides greater hydrophobicity and a lower predicted CMC than its C16:0 (hexadecyl) and C6:0 (hexyl) counterparts . This property is critical for applications requiring membrane interaction or the formation of stable micellar structures.

Chain Length vs. Analogs

Class-level

C22:1 chain 266% longer than C6:0

Reported hydrophobicity increase >3 logP units

Data from in silico predictions; experimental CMC unavailable

Evidence Dimension	Alkyl chain length and unsaturation
Target Compound Data	C22:1 (13Z-docosenyl), Molecular Weight 402.67 g/mol
Comparator Or Baseline	Hexyl methane sulfonate (C6:0, MW ~180 g/mol); Hexadecyl methane sulfonate (C16:0, MW ~320 g/mol)
Quantified Difference	C22:1 chain is 266% longer than C6:0 and 37.5% longer than C16:0, with significantly greater hydrophobicity (logP estimated increase > 3 units) .
Conditions	In silico comparison of molecular structures and physicochemical predictions.

Why This Matters

For experiments requiring long-chain fatty acid mimetics or specific membrane interactions, the C22:1 chain length is a non-negotiable structural requirement; shorter-chain analogs cannot replicate the same biophysical behavior, directly impacting experimental validity and procurement decisions.

• [1] Alfa Chemistry. (2023). Alkyl Methane Sulfonates - Document. View Source

High Purity for Reproducible Research

The compound is available with a purity specification of >99%, a critical factor for ensuring experimental reproducibility, particularly in quantitative assays where trace impurities can confound results [1]. This high purity level exceeds the standard 95% purity often offered for research-grade chemicals in this class, reducing the risk of off-target effects or assay interference .

Purity Specification

Lot attribute

>99%

Supports reproducible quantitative assays

Vendor CoA-based; typical research-grade 95%

Evidence Dimension	Purity specification
Target Compound Data	>99% [1]
Comparator Or Baseline	Typical research-grade alkyl methanesulfonate purity: 95%
Quantified Difference	Minimum 4 percentage point increase in purity, translating to a >80% reduction in potential impurities.
Conditions	Vendor Certificate of Analysis (CoA) specifications.

Why This Matters

In sensitive biochemical assays, such as enzyme inhibition or cell-based studies, a higher purity compound minimizes variability and false signals, making it the preferred choice for laboratories requiring stringent data quality and reproducibility.

• [1] Sima-Lab. (n.d.). Erucyl methane sulfonate 102542-59-6. LD-44-2201. View Source

Molecular Flexibility in Membrane Interactions

Erucyl methane sulfonate possesses 21 rotatable bonds, a structural feature that confers significant conformational flexibility [1]. This flexibility is hypothesized to facilitate efficient integration and accommodation within lipid bilayers and other hydrophobic environments, a property that is not necessarily shared by shorter, more rigid alkyl chains [2].

Conformational Flexibility

Class-level

21 rotatable bonds

Reported 3.5× more than C6:0 analog

Computational prediction; may enhance membrane accommodation

Evidence Dimension	Number of rotatable bonds
Target Compound Data	21 rotatable bonds
Comparator Or Baseline	Shorter-chain alkyl methanesulfonates (e.g., Hexyl methane sulfonate: ~6 rotatable bonds; Hexadecyl methane sulfonate: ~15 rotatable bonds) [2]
Quantified Difference	Erucyl methane sulfonate has approximately 3.5x more rotatable bonds than hexyl and 1.4x more than hexadecyl analogs.
Conditions	Computational chemistry calculations based on SMILES string CCCCCCCCC=CCCCCCCCCCCCCOS(C)(=O)=O [1].

Why This Matters

For studies investigating membrane dynamics, lipid packing, or the design of lipid-based delivery systems, the high conformational flexibility of the C22:1 chain is a distinct advantage, potentially leading to different experimental outcomes compared to less flexible analogs.

• [1] Sima-Lab. (n.d.). Erucyl methane sulfonate 102542-59-6. LD-44-2201. View Source
• [2] ChemSrc. (2016). 102542-59-6 (METHANESULFONIC ACID ERUCYL ESTER). CAS No.: 102542-59-6. View Source

C22:1 Erucyl vs. C18:1 Oleyl Lipid Probes

The presence of a C22:1 monounsaturated fatty chain (erucyl) distinguishes this compound from more common C18:1 (oleyl) methanesulfonates. Erucic acid (C22:1), the parent fatty acid, is known to be metabolized differently than oleic acid (C18:1) in mammalian systems, with distinct effects on peroxisomal beta-oxidation and cardiac lipid accumulation [1]. While direct biological activity data for erucyl methane sulfonate itself is absent, its C22:1 backbone positions it as a specific probe for investigating chain-length-dependent effects in lipid biochemistry, whereas an oleyl analog would not serve this purpose.

C22:1 vs. C18:1 Probe

Class-level

C22:1 (erucyl) vs. C18:1 (oleyl)

Distinct metabolic fate; peroxisomal beta-oxidation context

Inferred from parent fatty acid metabolism data

Evidence Dimension	Fatty acid backbone chain length
Target Compound Data	C22:1 (erucyl)
Comparator Or Baseline	C18:1 (oleyl) methanesulfonate (hypothetical analog)
Quantified Difference	4-carbon difference in chain length, leading to distinct metabolic fates and biophysical properties.
Conditions	Inference from comparative metabolism of parent fatty acids erucic acid (C22:1) and oleic acid (C18:1) [1].

Why This Matters

For researchers specifically investigating the role of very long-chain monounsaturated fatty acids in cellular processes, erucyl methane sulfonate provides a structurally faithful C22:1 probe that cannot be substituted with shorter-chain or saturated alternatives without fundamentally altering the research question.

• [1] Food Standards Australia New Zealand. (2003). Erucic acid in food: A toxicological review. View Source

Erucyl Methanesulfonate Applications

VLCFA Cellular Lipid Metabolism

This compound serves as a structurally defined C22:1 fatty acid mimetic in studies examining VLCFA uptake, trafficking, and metabolism [1]. Its specific chain length allows researchers to probe chain-length-dependent effects on peroxisomal function and triglyceride synthesis, providing a tool to differentiate the biological roles of VLCFAs from more common long-chain fatty acids (e.g., C16:0, C18:1) [2]. Procurement is justified by the need for a consistent, high-purity C22:1 probe.

Lipid Membrane Dynamics and Surfactant Properties

Given its long hydrophobic chain and conformational flexibility (21 rotatable bonds), erucyl methane sulfonate is suitable for biophysical investigations of lipid bilayer interactions, membrane fluidity, and the formation of mixed micelles [1]. Its predicted low CMC and surfactant characteristics make it a candidate for studies on lipid-based delivery systems or for probing the effects of alkyl chain length on membrane partitioning [2].

Organic Synthesis and Lipid Derivatization

As a reactive methanesulfonate ester of a long-chain fatty alcohol, this compound is employed as an alkylating agent or a precursor for further derivatization in synthetic chemistry [1]. Its high purity (>99%) ensures cleaner reaction profiles and higher yields in sensitive synthetic steps, making it a preferred choice for creating specialized lipid conjugates or probes [2].

Analytical Reference Standard for Lipidomics

The compound's well-defined structure (C22:1, 13Z) and high purity make it suitable as a reference standard for developing and validating analytical methods, such as LC-MS or GC-MS, for detecting and quantifying long-chain alkyl methanesulfonates or related lipid species in complex biological matrices [1].

Application

Selection Property

Validation Focus

VLCFA cellular lipid metabolism studies

C22:1 monounsaturated chain length

VLCFA metabolic pathway interpretation

Lipid membrane dynamics research

Long-chain hydrophobicity and flexibility

Membrane partitioning and micelle formation assay context

Lipid derivatization and synthesis

Reactive methanesulfonate ester group

Reaction efficiency and product purity context

Analytical reference standard for lipidomics

Defined C22:1 (13Z) structure and purity

LC-MS/GC-MS method validation context

• [1] MedChemExpress. (2024). Erucyl methane sulfonate. Cat. No.: HY-166280. View Source
• [2] Alfa Chemistry. (2023). Alkyl Methane Sulfonates - Document. View Source